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Compound of Interest

Compound Name: Pitstop 2

Cat. No.: B11938326 Get Quote

This document provides detailed guidance for the safe handling and disposal of Pitstop 2
(CAS No. 1419320-73-2), a clathrin inhibitor used in laboratory research. The following

procedures are designed to provide essential safety and logistical information for researchers,

scientists, and drug development professionals, ensuring minimal risk to personnel and the

environment.

Immediate Safety and Hazard Information
Pitstop 2 is a chemical compound that requires careful handling. Based on its Safety Data

Sheet (SDS), the primary hazards are as follows:

Harmful if swallowed (Acute toxicity, oral, Category 4)[1]

Causes skin irritation (Skin corrosion/irritation, Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation, Category 3)[1]

Due to its chemical structure, which includes a brominated aromatic ring, a sulfonamide group,

and a thiazole ring, it must be treated as hazardous chemical waste.[2] Specifically, as a

halogenated organic compound, it requires disposal in a designated "Halogenated Organic

Waste" container.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11938326?utm_src=pdf-interest
https://www.benchchem.com/product/b11938326?utm_src=pdf-body
https://www.benchchem.com/product/b11938326?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16750213/
https://pubmed.ncbi.nlm.nih.gov/16750213/
https://pubmed.ncbi.nlm.nih.gov/16750213/
https://pubmed.ncbi.nlm.nih.gov/16750213/
https://www.uwb.edu/stem/wp-content/uploads/sites/31/2023/07/sop-chemical-waste-disposal-via-neutralization.docx
https://www.uwb.edu/stem/wp-content/uploads/sites/31/2023/07/sop-chemical-waste-disposal-via-neutralization.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11938326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Before handling Pitstop 2 in any form (solid powder or

solution), the following PPE is mandatory:

Eye Protection: Safety goggles or a face shield.

Hand Protection: Nitrile or neoprene gloves.

Body Protection: A fully buttoned laboratory coat.

Respiratory Protection: All handling of the solid compound or its solutions should be

performed inside a certified chemical fume hood to avoid inhalation of dust or aerosols.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Pitstop 2.

Property Value Source

Molecular Formula C₂₀H₁₃BrN₂O₃S₂ [2][3]

Molecular Weight 473.4 g/mol [3]

CAS Number 1419320-73-2 [1]

Appearance
White to light brown

powder/crystalline solid
[4]

Solubility DMSO: 20 mg/mL [2][4]

Storage Temperature -20°C [4]

Hazard Class
Combustible Solid (Storage

Class 11)

Step-by-Step Disposal Procedures
The proper disposal of Pitstop 2 involves a multi-step process focused on safe collection,

segregation, and transfer for professional disposal. Chemical inactivation in the lab is not

recommended without specific, validated protocols from your institution's Environmental Health

& Safety (EHS) office, as incomplete reactions can produce other hazardous byproducts.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b11938326?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16750213/
https://www.benchchem.com/product/b11938326?utm_src=pdf-body
https://www.uwb.edu/stem/wp-content/uploads/sites/31/2023/07/sop-chemical-waste-disposal-via-neutralization.docx
https://www.researchgate.net/publication/7033163_Catalytic_destruction_of_brominated_aromatic_compounds_studied_in_a_catalyst_microbed_coupled_to_gas_chromatographymass_spectrometry
https://www.researchgate.net/publication/7033163_Catalytic_destruction_of_brominated_aromatic_compounds_studied_in_a_catalyst_microbed_coupled_to_gas_chromatographymass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/16750213/
https://www.merckmillipore.com/INTL/en/support/safety/chemical-waste/tips-for-collecting-and-neutralizing-lab-waste/85qb.qB.4UgAAAFChnoXr75d,nav
https://www.uwb.edu/stem/wp-content/uploads/sites/31/2023/07/sop-chemical-waste-disposal-via-neutralization.docx
https://www.merckmillipore.com/INTL/en/support/safety/chemical-waste/tips-for-collecting-and-neutralizing-lab-waste/85qb.qB.4UgAAAFChnoXr75d,nav
https://www.merckmillipore.com/INTL/en/support/safety/chemical-waste/tips-for-collecting-and-neutralizing-lab-waste/85qb.qB.4UgAAAFChnoXr75d,nav
https://www.benchchem.com/product/b11938326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11938326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the standard procedure for collecting and segregating waste containing

Pitstop 2.

Materials:

Designated and clearly labeled "Halogenated Organic Waste" container.

Personal Protective Equipment (PPE) as specified in Section 1.

Chemical fume hood.

Procedure:

Segregate Waste Streams: At the point of generation, separate all waste contaminated with

Pitstop 2 from other waste streams. This includes:

Liquid Waste: Unused or spent solutions of Pitstop 2 (e.g., in DMSO).

Solid Waste: Contaminated consumables such as pipette tips, gloves, and paper towels.

Sharps: Contaminated needles or blades.

Liquid Waste Disposal:

Inside a chemical fume hood, carefully pour liquid waste containing Pitstop 2 into the

designated "Halogenated Organic Waste" container.

Do not mix with non-halogenated organic waste or aqueous waste.

Keep the waste container securely closed when not in use.

Solid Waste Disposal:

Collect all contaminated solid materials (gloves, wipes, etc.) in a dedicated, sealed plastic

bag or a labeled container.

This container should also be marked as "Halogenated Organic Waste."

Decontamination of Glassware:
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Rinse contaminated glassware three times with a suitable solvent (e.g., ethanol or

acetone) inside a chemical fume hood.

Collect the first rinse ("rinsate") as "Halogenated Organic Waste." Subsequent rinses may

be collected as non-halogenated waste, depending on institutional policy.

After the solvent rinse, wash the glassware with soap and water.

Spill Management:

In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., diatomite,

universal binders).[1]

Collect the absorbed material using non-sparking tools and place it in a sealed container

for disposal as "Halogenated Organic Waste."

Decontaminate the spill surface by scrubbing with alcohol.[1]

Final Disposal:

Store all waste containers in a designated, well-ventilated secondary containment area.

Arrange for pickup and disposal through your institution's certified hazardous waste

management service.

Ensure all containers are properly labeled with the chemical name and associated

hazards.

Logical Workflow and Signaling Pathways
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Pitstop 2 waste.
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Pitstop 2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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